Cas no 21778-81-4 (5-methoxy-1H-indole-2-carbaldehyde)

5-methoxy-1H-indole-2-carbaldehyde structure
21778-81-4 structure
Product Name:5-methoxy-1H-indole-2-carbaldehyde
CAS No:21778-81-4
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD00297147
CID:1074657
PubChem ID:826456
Update Time:2025-04-20

5-methoxy-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-methoxy-1H-Indole-2-carboxaldehyde
    • 5-Methoxy-1H-indole-2-carbaldehyde
    • 5-methoxyindolcarboxaldehyde
    • 5-methoxyindole-2-carbaldehyde
    • 5-methoxy-indole-2-carbaldehyde
    • 5-methoxyindole-2-carboxaldehyde
    • 5-methyl-1H-indole-2-carboxaldehyde
    • AC1LGSZY
    • CTK0I9145
    • Oprea1_201769
    • Oprea1_372028
    • STOCK1S-11307
    • 5-Methoxy-2-formylindole
    • SY238419
    • P16431
    • WAA77881
    • AMY17238
    • AS-53399
    • STL322169
    • 21778-81-4
    • AKOS000301780
    • IEHXXJMABHGXCG-UHFFFAOYSA-N
    • DTXSID50356584
    • 5-methoxy-1H-indole-2-carbaldehyd
    • SCHEMBL92643
    • Z1198153197
    • 1H-Indole-2-carboxaldehyde, 5-methoxy-
    • J-014283
    • 5-Methoxy-1H-indole-2-carbaldehyde, AldrichCPR
    • CS-0150273
    • EN300-312706
    • MFCD00297147
    • 5-methoxy-1H-indole-2-carbaldehyde
    • MDL： MFCD00297147
    • Inchi： 1S/C10H9NO2/c1-13-9-2-3-10-7(5-9)4-8(6-12)11-10/h2-6,11H,1H3
    • InChI Key： IEHXXJMABHGXCG-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC2=C(C=1)C=C(C=O)N2

Computed Properties

  • Exact Mass: 175.063328530g/mol
  • Monoisotopic Mass: 175.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • Density: 1.273±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 140-141 ºC
  • Solubility: Very slightly soluble (0.77 g/l) (25 º C),

5-methoxy-1H-indole-2-carbaldehyde Security Information

  • HazardClass：IRRITANT

5-methoxy-1H-indole-2-carbaldehyde Pricemore >>

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5-methoxy-1H-indole-2-carbaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:21778-81-4)5-methoxy-1H-indole-2-carbaldehyde
Order Number:A899530
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:03
Price ($):346.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:21778-81-4)5-methoxy-1H-indole-2-carbaldehyde
A899530
Purity:99%
Quantity:5g
Price ($):346.0
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